3-(2-methoxyethyl)-5-methyl-2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-7-phenyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-(2-methoxyethyl)-5-methyl-2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-7-phenylpyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C26H25N5O3S/c1-17-9-11-19(12-10-17)24-27-21(34-29-24)16-35-26-28-22-20(18-7-5-4-6-8-18)15-30(2)23(22)25(32)31(26)13-14-33-3/h4-12,15H,13-14,16H2,1-3H3
• InChI Key: NKPCPIKCKWEBPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=C(C(=O)N3CCOC)N(C=C4C5=CC=CC=C5)C
• Molecular Formula: C26H25N5O3S
• Molecular Weight: 487.6 g/mol

Description

3-(2-methoxyethyl)-5-methyl-2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-7-phenyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C26H25N5O3S and its molecular weight is 487.58. The purity is usually 95%.
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Scientific Research Applications

Antifungal Applications

Research has demonstrated the antifungal potential of compounds structurally related to 3-(2-methoxyethyl)-5-methyl-2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-7-phenyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one. For instance, a study by Jafar et al. (2017) explored the antifungal effects of 4-methoxy-N, N-dimethyl-6-(phenylthio)pyrimidin-2-amine derivatives, finding significant activity against fungi like Aspergillus terreus and Aspergillus niger. This suggests the potential of related compounds in antifungal applications (Jafar et al., 2017).

Anti-inflammatory and Analgesic Agents

Another study by Abu-Hashem et al. (2020) synthesized novel derivatives with potential anti-inflammatory and analgesic properties. The compounds, which include benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone, exhibited high inhibitory activity on COX-2 selectivity and significant analgesic and anti-inflammatory activities. This highlights the potential therapeutic applications of related compounds in managing inflammation and pain (Abu-Hashem et al., 2020).

Antioxidant Activity

Research into the antioxidant properties of related compounds has also been conducted. Kotaiah et al. (2012) synthesized a series of N-substituted phenyl-5-methyl-6-(5-(4-substituted phenyl)-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidin-4-amine derivatives and found that some of these compounds exhibited significant radical scavenging activities. This suggests that compounds with a similar structure may possess valuable antioxidant properties, which could be beneficial in combating oxidative stress-related diseases (Kotaiah et al., 2012).